Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate hydrochloride

• IUPAC Name: ethyl 4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxylate;hydrochloride
• InChI: InChI=1S/C10H14N2O2.ClH/c1-2-14-10(13)7-3-4-8-9(5-7)12-6-11-8;/h6-7H,2-5H2,1H3,(H,11,12);1H
• InChI Key: WFGLDCBPIAMWBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=C(C1)NC=N2.Cl
• Molecular Formula: C10H15ClN2O2
• Molecular Weight: 230.69 g/mol

Description

Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate hydrochloride is a chemical compound with the molecular formula C10H15ClN2O2. It has a molecular weight of 230.69100.

Molecular Structure Analysis

The molecular structure of this compound includes a benzimidazole ring, which is a fused benzene and imidazole ring. The exact mass of the compound is 230.08200.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 386.0±30.0 °C and a predicted density of 1.199±0.06 g/cm3. Its pKa is predicted to be 14.63±0.40.

Scientific Research Applications

Antioxidant Capacity Assessment

Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate hydrochloride's derivatives, specifically those with ABTS•+ (2,2′-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), are utilized in antioxidant capacity assays. These assays, including ABTS/potassium persulfate decolorization assay, are critical for determining the antioxidant capacity of various substances. It's highlighted that certain antioxidants can form coupling adducts with ABTS•+, demonstrating the compound's utility in identifying specific antioxidant reactions and contributing to our understanding of antioxidant mechanisms and their quantification (Ilyasov et al., 2020).

Antitumor Activity

Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate hydrochloride's structural relatives, specifically imidazole derivatives, have shown promise in antitumor research. Various derivatives, such as bis(2-chloroethyl)amino derivatives of imidazole, have undergone preclinical testing, indicating their potential in developing new antitumor drugs and exploring compounds with diverse biological properties (Iradyan et al., 2009).

Antioxidant Evaluation in Isoxazolone Derivatives

Isoxazolone derivatives, which can be synthesized through reactions involving compounds related to ethyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate hydrochloride, exhibit significant biological and medicinal properties. These derivatives undergo chemical transformations that are key in the synthesis of numerous heterocycles, indicating their importance in pharmaceutical and organic chemistry research (Laroum et al., 2019).

Development of CNS Acting Drugs

Research into CNS (Central Nervous System) acting drugs has explored the transformation of benzimidazoles, imidazothiazoles, and imidazoles into more potent drugs. Given the increased incidence of challenging CNS diseases, there's a need for synthesizing more potent CNS drugs, and compounds related to ethyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate hydrochloride could provide a basis for this development (Saganuwan, 2020).